Cas no 13657-09-5 (Benzene-d5)

Benzene-d5 Properties

Names and Identifiers

• Benzene-1,2,3,4,5-d5
• Benzene-D5
• 485330_ALDRICH
• I14-39802
• pentadeuterio-benzene
• Pentadeuterio-benzol
• BENZENE-D5, 99 ATOM % D
• Benzene-d5
• DTXSID70462530
• J-006867
• 1,2,3,4,5-pentadeuteriobenzene
• D98474
• (?H?)benzene
• 13657-09-5
• AKOS015910218
• AMY006
• DB-318646
• Benzene-d5, 99 atom % D
• BENZENE-D5
• +Expand

• InChIKey： UHOVQNZJYSORNB-RALIUCGRSA-N
• Inchi： InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D,2D,3D,4D,5D
• SMILES： [2H]C1=CC([2H])=C([2H])C([2H])=C1[2H]

Computed Properties

• Exact Mass: 83.0783339211g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 83.0783339211g/mol
• Heavy Atom Count: 6
• Complexity: 27
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: n20/D 1.498(lit.)
• Boiling Point: 80 °C(lit.)
• Melting Point: 5.5 °C(lit.)
• Flash Point: 12 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 0.930 g/mL at 25 °C